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Compound of Interest

Compound Name: Decamethrin-d5

Cat. No.: B563380 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity

Decamethrin-d5, a deuterated internal standard essential for the accurate quantification of the

pyrethroid insecticide deltamethrin, several commercial suppliers offer this critical analytical

tool. This technical guide provides a comprehensive overview of available suppliers, their

product specifications, and detailed experimental protocols for its use in mass spectrometry-

based analyses.

Commercial Supplier Specifications
The following table summarizes the product specifications for Decamethrin-d5 (also marketed

as Deltamethrin-d5) from various reputable suppliers. This allows for a direct comparison of

purity, formulation, and other key parameters.
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Supplier
Product
Name

Purity
Molecular
Formula

Molecular
Weight

Notes

Cayman

Chemical

Deltamethrin-

d5

≥99%

deuterated

forms (d1-d5)

[1][2]

C₂₂H₁₄D₅Br₂

NO₃[1][2]

510.2 g/mol

[2]

Intended for

use as an

internal

standard for

GC- or LC-

MS.[2]

Santa Cruz

Biotechnolog

y

Deltamethrin-

d5 (Mixture of

Diastereomer

s)

Chemical

Purity: 95%,

Isotopic

Purity: 94.6%

[3]

C₂₂H₁₄D₅Br₂

NO₃[4]

510.23 g/mol

[4]

Strong

inhibitor of

calcineurin.[4]

MedChemEx

press

Deltamethrin-

d5

Not specified,

Certificate of

Analysis

available[5]

C₂₂H₁₄D₅Br₂

NO₃[6]

510.23 g/mol

[6]

Deuterium

labeled

Deltamethrin.

[5]

GlpBio
Deltamethrin-

d5
>98.00%[7][8]

C₂₂H₁₄D₅Br₂

NO₃[7]
Not Specified

Deuterium

labeled

Deltamethrin.

[7]

Bertin

Bioreagent

Deltamethrin-

d5

≥99%

deuterated

forms (d1-d5)

C₂₂H₁₄D₅Br₂

NO₃
510.2 g/mol

Intended for

use as an

internal

standard for

GC- or LC-

MS.

Experimental Protocols: Quantification of
Deltamethrin using Decamethrin-d5 as an Internal
Standard
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Decamethrin-d5 is employed as an internal standard to correct for variations in sample

preparation and instrumental analysis, thereby enhancing the accuracy and precision of

deltamethrin quantification. The most common analytical techniques are Gas Chromatography-

Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).

Sample Preparation: QuEChERS Method
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used

sample preparation protocol for the analysis of pesticide residues in various matrices.

Materials:

Homogenized sample (e.g., fruits, vegetables, soil, biological tissue)

Acetonitrile (ACN)

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine (PSA),

C18)

Decamethrin-d5 internal standard solution of known concentration

Centrifuge tubes (50 mL and 15 mL)

Procedure:

Extraction:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Spike the sample with a known amount of the Decamethrin-d5 internal standard solution.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).
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Cap the tube and shake vigorously for 1 minute.

Centrifuge at ≥3000 rcf for 5 minutes.

Dispersive SPE Cleanup (d-SPE):

Transfer an aliquot of the acetonitrile supernatant to a 15 mL centrifuge tube containing

the d-SPE sorbents (the type and amount of sorbent will depend on the matrix).

Vortex for 30 seconds.

Centrifuge at a high speed for 5 minutes.

The resulting supernatant is ready for GC-MS or LC-MS/MS analysis.

Instrumental Analysis: GC-MS/MS
Instrumentation:

Gas chromatograph coupled to a tandem mass spectrometer (GC-MS/MS).

A suitable capillary column (e.g., a non-polar or mid-polar column).

Typical Parameters:

Injector Temperature: 250-280 °C

Oven Temperature Program: Start at a low temperature (e.g., 70 °C), ramp to a high

temperature (e.g., 300 °C) to ensure proper separation.

Carrier Gas: Helium at a constant flow rate.

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion

transitions for both deltamethrin and Decamethrin-d5 should be selected for high selectivity

and sensitivity.

Instrumental Analysis: LC-MS/MS
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Instrumentation:

Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

A suitable C18 reversed-phase column.

Typical Parameters:

Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol),

often with a modifier like formic acid or ammonium formate to improve ionization.

Flow Rate: 0.2-0.5 mL/min.

Column Temperature: 30-40 °C.

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM). As with GC-MS/MS, specific

transitions for the analyte and internal standard are monitored.

Mandatory Visualizations
Signaling Pathway of Deltamethrin
Decamethrin-d5, as a deuterated analog, is used for analytical quantification and does not

have a signaling pathway of its own. The following diagram illustrates the mechanism of action

of its non-deuterated counterpart, deltamethrin, which primarily targets voltage-gated sodium

channels in nerve cells.[9]
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Caption: Mechanism of action of deltamethrin on voltage-gated sodium channels.

Experimental Workflow for Quantification
The following diagram outlines the general workflow for the quantification of deltamethrin in a

sample using Decamethrin-d5 as an internal standard.
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Caption: General experimental workflow for deltamethrin quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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